Methyl N-(3-bromophenyl)-N-(phenylsulfonyl)glycinate
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Description
Methyl N-(3-bromophenyl)-N-(phenylsulfonyl)glycinate is a useful research compound. Its molecular formula is C15H14BrNO4S and its molecular weight is 384.24. The purity is usually 95%.
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Scientific Research Applications
Visible-Light-Promoted Reactions
A study by (Liu & Li, 2016) explored the application of visible-light-promoted radical (phenylsulfonyl)methylation reactions. This method provides a mild and efficient access to various (phenylsulfonyl)methylated compounds, including derivatives of Methyl N-(3-bromophenyl)-N-(phenylsulfonyl)glycinate.
Functionalization of Polymer Electrolytes
Research by (Kim et al., 2011) discusses the synthesis of guanidinium-functionalized poly(arylene ether sulfone) anion exchange polymer electrolytes via an activated fluorophenyl-amine reaction, followed by methylation with dimethyl sulfate. This process involves the functionalization of polymer electrolytes, potentially including compounds similar to this compound.
Catalysis in Esterification Reactions
The study by (Sun et al., 2017) highlights the use of rod-like nitrogen-containing carbon-based sulfonic acid functionalized ionic liquids in the selective esterification of glycerol with acetic or lauric acid. These materials could potentially incorporate derivatives of this compound in their structure or synthesis process.
Antimicrobial Applications
Research by (El‐Wahab et al., 2015) investigates the synthesis of new antimicrobial additives based on heterocyclic compounds for incorporation into polyurethane varnish and printing ink. These compounds include derivatives similar to this compound.
Synthesis of Organic Compounds
A study by (Unverferth et al., 1998) focuses on the synthesis of new organic compounds, including 3-aminopyrroles, from acetophenone and glycine derivatives, a process potentially involving compounds similar to this compound.
Osteoclastogenesis Inhibition
The research by (Cho et al., 2020) examines the osteoclast inhibitory activity of a novel compound, N-phenyl-methylsulfonamido-acetamide (PMSA). This study is relevant for its exploration of compounds structurally related to this compound.
Properties
IUPAC Name |
methyl 2-[N-(benzenesulfonyl)-3-bromoanilino]acetate |
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InChI |
InChI=1S/C15H14BrNO4S/c1-21-15(18)11-17(13-7-5-6-12(16)10-13)22(19,20)14-8-3-2-4-9-14/h2-10H,11H2,1H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUIKUUMOLMTVIG-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CN(C1=CC(=CC=C1)Br)S(=O)(=O)C2=CC=CC=C2 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14BrNO4S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.2 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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